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Eltrombopag-13C4 Eltrombopag-13C4
Brand Name: Vulcanchem
CAS No.: 1217230-31-3
VCID: VC0028920
InChI: InChI=1S/C25H22N4O4/c1-14-10-11-19(12-15(14)2)29-24(31)22(16(3)28-29)27-26-21-9-5-8-20(23(21)30)17-6-4-7-18(13-17)25(32)33/h4-13,28,30H,1-3H3,(H,32,33)/i3+1,16+1,22+1,24+1
SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C(=O)O)C
Molecular Formula: C25H22N4O4
Molecular Weight: 446.444

Eltrombopag-13C4

CAS No.: 1217230-31-3

Reference Standards

VCID: VC0028920

Molecular Formula: C25H22N4O4

Molecular Weight: 446.444

Eltrombopag-13C4 - 1217230-31-3

CAS No. 1217230-31-3
Product Name Eltrombopag-13C4
Molecular Formula C25H22N4O4
Molecular Weight 446.444
IUPAC Name 3-[3-[[2-(3,4-dimethylphenyl)-5-(113C)methyl-3-oxo-(3,4,5-13C3)1H-pyrazol-4-yl]diazenyl]-2-hydroxyphenyl]benzoic acid
Standard InChI InChI=1S/C25H22N4O4/c1-14-10-11-19(12-15(14)2)29-24(31)22(16(3)28-29)27-26-21-9-5-8-20(23(21)30)17-6-4-7-18(13-17)25(32)33/h4-13,28,30H,1-3H3,(H,32,33)/i3+1,16+1,22+1,24+1
Standard InChIKey TYEXNVNUZXJNBN-MBJCHSFCSA-N
SMILES CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C(=O)O)C
Synonyms 3’-[2-[(2Z)-1-(3,4-Dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene]hydrazinyl]-2’-hydroxy-[1,1’-biphenyl]-3-carboxylic acid-13C4; SB 497115-13C4
PubChem Compound 136205847
Last Modified Nov 11 2021
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